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Compound of Interest

Compound Name: Copper chromate

Cat. No.: B169113 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper chromate
(CuCrO₄) in various solvents. The information is intended to support research and development

activities where the dissolution or reaction of this compound is critical. This document details

quantitative solubility data, explores its behavior in different solvent systems, and provides

actionable experimental protocols for solubility determination.

Overview of Copper Chromate Solubility
Copper chromate is a reddish-brown crystalline solid that is generally considered sparingly

soluble in water. Its solubility is significantly influenced by the pH of the medium and the

presence of complexing agents. While it exhibits low solubility in neutral aqueous solutions and

most organic solvents, it is readily soluble in acidic and certain basic solutions due to chemical

reactions.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for copper chromate
in various solvents. It is important to note that quantitative data for many organic solvents is not

readily available in the literature.
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Solvent
System

Temperature
(°C)

Solubility Ksp Source

Water (H₂O) 25 0.0020 mol/L 3.6 x 10⁻⁶ [1][2]

0.341 g/L

Ethanol

(C₂H₅OH)
Not Specified

Soluble

(Qualitative)
- [2]

Methanol

(CH₃OH)
Not Specified

Data not

available
-

Acetone (C₃H₆O) Not Specified
Data not

available
-

Dimethyl

Sulfoxide

(DMSO)

Not Specified
Data not

available
-

Nitric Acid

(HNO₃)
Not Specified

Soluble

(Qualitative)
- [3][4]

Sodium

Hydroxide

(NaOH)

Not Specified
Soluble (by

reaction)
-

Aqueous

Ammonia (NH₃)
Not Specified

Soluble (by

reaction)
-

Solubility in Different Solvent Types
Aqueous Solubility
In pure water, copper chromate establishes a dissolution equilibrium:

CuCrO₄(s) ⇌ Cu²⁺(aq) + CrO₄²⁻(aq)

The low solubility product constant (Ksp) indicates that only a small amount of the solid will

dissolve to form copper(II) and chromate ions in solution.
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Acidic Solutions
Copper chromate is soluble in acids, such as nitric acid.[3][4] The dissolution in acidic media

is driven by the reaction of the chromate ion (a weak base) with H⁺ ions to form dichromate

ions (Cr₂O₇²⁻) and other chromic species, shifting the dissolution equilibrium to the right.

2 CrO₄²⁻(aq) + 2 H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l)

CuCrO₄ (s)

Cu²⁺ (aq)Dissolution

CrO₄²⁻ (aq)

Cr₂O₇²⁻ (aq)

Reaction

H⁺ (aq)

H₂O (l)

In Sodium Hydroxide (NaOH) In Aqueous Ammonia (NH₃)

CuCrO₄ (s)

Cu(OH)₂ (s)

Reaction

Na₂CrO₄ (aq)

NaOH (aq) CuCrO₄ (s)

[Cu(NH₃)₄]²⁺ (aq)

Complexation

CrO₄²⁻ (aq)

NH₃ (aq)
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Analysis Methods

Start

Prepare Saturated Solution
(Excess CuCrO₄ in Solvent)

Equilibrate at Constant Temperature
(e.g., 25°C with stirring)

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Analyze Supernatant for
[Cu²⁺] or [CrO₄²⁻]

Calculate Solubility Spectrophotometry AAS Conductometry

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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